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Compound of Interest

Compound Name: Non-8-ene-1-thiol

Cat. No.: B2499115

Essential Safety and Handling Guide for Non-8-ene-
1-thiol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Non-8-ene-1-thiol. The following
procedures are designed to ensure a safe laboratory environment by minimizing exposure risk
and outlining clear, immediate actions for operational and emergency scenarios.

Chemical Properties and Hazards

Non-8-ene-1-thiol, a member of the thiol chemical class, is characterized by a potent and
unpleasant odor.[1] Like its structural analogs such as 1-Nonanethiol, it is a combustible liquid
that can cause irritation to the eyes, skin, and respiratory system.[2][3] Inhalation may lead to
respiratory tract irritation, while skin contact can cause irritation and dermatitis.[2] Due to the
high volatility and extremely low odor threshold of thiols, work should be meticulously planned
to contain vapors.[1]

Quantitative Safety Data

The following table summarizes key quantitative data, primarily based on the close structural
analog, 1-Nonanethiol, due to the limited availability of specific data for Non-8-ene-1-thiol.
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Property Value Source
Molecular Formula CoH1sS [4]
Molecular Weight 158.31 g/mol N/A
Appearance Clear, colorless to yellow liquid  [2][3]
Odor Strong, stench [1112]
Boiling Point 220 °C (428 °F) [21[3]
Flash Point 78 -79°C (172.4 - 174.2 °F) [21[3]
Vapor Density 5.53 (Air=1) [2]

Strong oxidizing agents,
reducing agents, strong acids,

Incompatibilities ) N/A
strong bases, alkali metals.[2]

[5]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Non-8-ene-1-thiol to prevent
exposure through inhalation, skin, or eye contact.

e Ventilation Controls: All work must be conducted within a certified chemical fume hood to
manage volatile vapors and offensive odors.[1][2]

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield
should be worn over goggles when there is a significant risk of splashes.[6]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin exposure.
[2][6] Inspect gloves before each use and change them immediately if contact with the
thiol occurs.
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o Lab Coat: A fire-resistant lab coat should be worn and kept fully buttoned.[6][7]

Clothing: Wear long pants and closed-toe shoes to protect the entire body.[6][7]

Respiratory Protection: If work cannot be conducted in a fume hood or if exposure limits are
exceeded, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI
Z88.2 requirements must be followed.[2]

Step-by-Step Handling Protocol

Adherence to a strict handling protocol is essential for safety.

Preparation: Before starting, ensure an eyewash station and safety shower are accessible.
[2] Inform colleagues in the area that thiol work is commencing.[1]

Fume Hood Usage: Conduct all transfers and manipulations of Non-8-ene-1-thiol inside a
certified chemical fume hood.[2]

Eliminate Ignition Sources: Keep the work area free of heat, sparks, and open flames, as the
substance is a combustible liquid.[2][8][9]

Transferring the Chemical: Use appropriate, clean tools for transfers. Avoid pressurizing or
grinding containers.

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly.[2]
Decontaminate all equipment used.

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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